Proquinazid
Proquinazid
Proquinazid is a member of the class of quinazolines that is quinazolin-4-one substituted at positions 2, 3 and 6 by propoxy, propyl and iodo groups respectively. A fungicide with the potential to control powdery mildew in a range of crops including cereals and grapes. It has a role as an antifungal agrochemical. It is a member of quinazolines, an organoiodine compound and an aromatic ether.
Brand Name:
Vulcanchem
CAS No.:
189278-12-4
VCID:
VC0071954
InChI:
InChI=1S/C14H17IN2O2/c1-3-7-17-13(18)11-9-10(15)5-6-12(11)16-14(17)19-8-4-2/h5-6,9H,3-4,7-8H2,1-2H3
SMILES:
CCCN1C(=O)C2=C(C=CC(=C2)I)N=C1OCCC
Molecular Formula:
C14H17IN2O2
Molecular Weight:
372.2 g/mol
Proquinazid
CAS No.: 189278-12-4
Main Products
VCID: VC0071954
Molecular Formula: C14H17IN2O2
Molecular Weight: 372.2 g/mol
| CAS No. | 189278-12-4 |
|---|---|
| Product Name | Proquinazid |
| Molecular Formula | C14H17IN2O2 |
| Molecular Weight | 372.2 g/mol |
| IUPAC Name | 6-iodo-2-propoxy-3-propylquinazolin-4-one |
| Standard InChI | InChI=1S/C14H17IN2O2/c1-3-7-17-13(18)11-9-10(15)5-6-12(11)16-14(17)19-8-4-2/h5-6,9H,3-4,7-8H2,1-2H3 |
| Standard InChIKey | FLVBXVXXXMLMOX-UHFFFAOYSA-N |
| SMILES | CCCN1C(=O)C2=C(C=CC(=C2)I)N=C1OCCC |
| Canonical SMILES | CCCN1C(=O)C2=C(C=CC(=C2)I)N=C1OCCC |
| Description | Proquinazid is a member of the class of quinazolines that is quinazolin-4-one substituted at positions 2, 3 and 6 by propoxy, propyl and iodo groups respectively. A fungicide with the potential to control powdery mildew in a range of crops including cereals and grapes. It has a role as an antifungal agrochemical. It is a member of quinazolines, an organoiodine compound and an aromatic ether. |
| Synonyms | proquinazid |
| PubChem Compound | 11057771 |
| Last Modified | Nov 11 2021 |
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